Chemical and Physical Properties
Chemical and Physical Properties
An In-depth Technical Guide to BRD32048: An ETV1-Targeting Small Molecule
BRD32048 is a first-in-class small molecule probe that directly targets the ETV1 (ETS variant 1) transcription factor, an oncoprotein implicated in the progression of various cancers, including prostate cancer, melanoma, and Ewing sarcoma.[1][2] As transcription factors have been traditionally considered "undruggable," BRD32048 represents a significant development in the chemical biology of oncogenic transcription factors.[1] This guide provides a comprehensive technical overview of BRD32048 for researchers and drug development professionals.
BRD32048 is a substituted 1,3,5-triazine (B166579) derivative.[2][3] Its chemical properties are summarized below.
| Property | Value |
| Formal Name | N2-(4-methoxyphenyl)-6-(1-piperidinylmethyl)-1,3,5-triazine-2,4-diamine |
| CAS Number | 433694-46-3 |
| Molecular Formula | C₁₆H₂₂N₆O |
| Molecular Weight | 314.4 g/mol |
| Appearance | Off-white powder |
| Solubility | DMF: 30 mg/mL, DMSO: 30 mg/mL, Ethanol: 2 mg/mL |
Mechanism of Action
BRD32048 functions by directly binding to the ETV1 protein.[1][4] This interaction disrupts the association between ETV1 and the histone acetyltransferase p300.[4] The ETV1 protein is stabilized and its transcriptional activity is enhanced through phosphorylation by the MAPK signaling pathway and acetylation at lysines 33 and 116 by p300.[2] By preventing p300-dependent acetylation, BRD32048 promotes the proteasomal degradation of ETV1, thereby reducing its cellular levels and inhibiting its transcriptional program.[1][4] Notably, BRD32048 does not interfere with the DNA-binding capacity of ETV1.[3]
Quantitative Data
The following tables summarize the key quantitative metrics for BRD32048's interaction with ETV1 and its effects in cellular assays.
Table 1: In Vitro Binding Affinity
| Parameter | Value | Method | Source |
| K_D | 17.1 µM | Surface Plasmon Resonance (SPR) | [2][3][4] |
K_D was determined using a 1:1 Langmuir model for the kinetic binding analysis of BRD32048 to purified ETV1 protein.[3]
Table 2: Cellular Activity
| Assay Type | Cell Line(s) | Concentration | Effect |
| Reporter Assay | 501mel (Melanoma) | 10 µM | ~50% suppression of MMP1 promoter-driven luciferase activity.[3] |
| Cell Invasion Assay | ETV1-dependent | 20-100 µM | Dose-dependent prevention of cancer cell invasion.[2] |
| Protein Degradation | LNCaP, 501mel | 50 µM | Enhanced degradation of endogenous and exogenous ETV1. |
Experimental Protocols
Detailed methodologies for key experiments are provided below.
Surface Plasmon Resonance (SPR) for Binding Affinity
This protocol was used to confirm the direct binding of BRD32048 to ETV1 and to quantify the binding affinity.
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Protein Immobilization: Purified ETV1-FLAG and a control protein (TBX21-FLAG) were captured on an anti-FLAG M2 antibody surface.
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Analyte Injection: BRD32048 was injected at increasing concentrations (ranging from 0.78 to 50 µM) over the captured proteins.
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Data Acquisition: The change in resonance units (RU) was monitored in real-time. The RU values were corrected for solvent variations and referenced against the control protein surface to ensure specificity.
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Data Analysis: The resulting sensorgram was fitted using a 1:1 Langmuir binding model to calculate the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (K_D). Steady-state equilibrium analysis was also performed.[3]
Compound Pull-Down Assay
This assay was performed to confirm that BRD32048 binds to ETV1 within a cellular lysate.
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Bead Preparation: BRD32048 was covalently attached to beads using an isocyanate chemistry-based approach.
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Lysate Incubation: Lysates from 501mel cells, which have high endogenous ETV1 levels, were incubated with the BRD32048-conjugated beads.
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Competitive Binding: As a control, a parallel experiment was conducted where excess soluble BRD32048 was added to the lysate along with the beads to outcompete the immobilized compound.
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Washing and Elution: The beads were washed to remove non-specific binders, and the bound proteins were eluted.
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Detection: The eluted proteins were analyzed by Western blotting using an anti-ETV1 antibody to detect precipitated ETV1.[3]
Collagen-Based Cell Invasion Assay
This assay measures the effect of BRD32048 on the invasive phenotype of ETV1-dependent cancer cells.
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Cell Seeding: 250,000 cells per well were seeded in Millipore collagen trans-well plates.
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Compound Treatment: Cells were treated with varying concentrations of BRD32048 (e.g., dose-dependently from 20-100 µM) for 24 hours.
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Invasion: Cells were allowed to invade through the collagen matrix.
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Quantification: The relative number of invading cells was measured calorimetrically according to the manufacturer's protocol.
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Controls: Experiments were run in quadruplicate, and final values were corrected for background signal. ETV1-independent cell lines (e.g., PC-3) were used as negative controls to demonstrate specificity.
Conclusion
BRD32048 is a valuable chemical probe for studying the biology of the ETV1 transcription factor. Its ability to induce the degradation of ETV1 through a specific mechanism of inhibiting p300-mediated acetylation provides a novel strategy for targeting oncogenic transcription factors. The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to utilize BRD32048 in their studies of cancer biology and drug development.
References
- 1. A small molecule that binds and inhibits the ETV1 transcription factor oncoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. caymanchem.com [caymanchem.com]
- 3. A small molecule that binds and inhibits the ETV1 transcription factor oncoprotein - PMC [pmc.ncbi.nlm.nih.gov]
- 4. ETV1 — Koehler Lab [koehlerlab.org]
